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Compound of Interest

Compound Name: Diisononyl azelate

CAS No.: 71850-10-7

Cat. No.: B12657575

Get Quote

To: Research & Development Team / Process Engineering Group From: Technical Applications

Center (Senior Scientist Desk) Subject: Technical Guide: Optimizing Temperature & Pressure

for Diisononyl Azelate (DINA) Plasticization

Executive Summary
Diisononyl azelate (DINA, CAS 71850-10-7) is a high-performance aliphatic ester plasticizer

prized for its exceptional low-temperature flexibility and lower volatility compared to shorter-

chain azelates (e.g., DOZ).[1] However, its processing window is narrower than standard

phthalates (like DINP).

This guide provides a self-validating protocol to optimize the Temperature (T) and Pressure (P)

variables during compounding and processing. It addresses the thermodynamic balance

required to achieve complete fusion without triggering thermal degradation or volatility-induced

loss.[1]

Part 1: The Optimization Protocol (T/P)
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The efficiency of DINA plasticization relies on the Solubility-Diffusion Mechanism.[1] You must

input sufficient thermal energy to overcome the polymer-polymer interaction forces (dipole-

dipole in PVC) without exceeding the degradation threshold of the ester linkage.[1]

The "Golden Window" for Processing
Parameter

Recommended
Range

Critical Limit (Do
Not Exceed)

Mechanistic
Rationale

Compounding Temp

(Tc)
150°C – 165°C > 175°C

DINA has lower

viscosity than

phthalates.[1] High Tc

causes premature

volatilization before

fusion.[1]

Melt Temp (Tm) 165°C – 185°C > 195°C

Required for full

solvation. >195°C

risks oxidation of the

aliphatic chain

(yellowing).

Back Pressure 50 – 80 bar > 120 bar

Moderate pressure

ensures intimate

contact for diffusion.

[1] Excess pressure

generates shear heat,

degrading the polymer

matrix.

Residence Time 1 – 3 minutes > 5 minutes

DINA molecules are

mobile; prolonged

heat exposure favors

migration to the

surface (early bloom).

The Pressure-Temperature Interaction Curve
In extrusion or injection molding, Pressure (
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) and Temperature (

) are inversely coupled regarding fusion quality.

If

is Low (<160°C): You must increase

(>80 bar) to force DINA into the polymer free volume.

If

is High (>180°C): You must reduce

to prevent shear-induced degradation.[1]

Part 2: Troubleshooting Guide (Symptom-Based)
Use this matrix to diagnose failures in DINA-plasticized compounds.

Scenario A: "The material is hazy or shows white spots."
Diagnosis: Incomplete Fusion (Fish Eyes).[1] The DINA has not fully solvated the polymer

chains.

Root Cause: Temperature was too low, or Back Pressure was insufficient to overcome the

activation energy for diffusion.

Corrective Action:

Increase Melt Temp by 5°C increments (up to 185°C).

Increase Back Pressure by 10-15%.[1]

Validation: Microscopic inspection should show a homogeneous phase without granular

boundaries.[1]

Scenario B: "The surface feels oily or sticky after 24
hours."
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Diagnosis: Exudation (Blooming).[1]

Root Cause:

Saturation: DINA concentration exceeds the compatibility limit (typically >45-50 phr for

pure DINA).[1]

Cooling Shock: Rapid cooling traps DINA in unstable non-equilibrium states, forcing it out

as the matrix relaxes.

Corrective Action:

Reduce DINA load or blend with a high-solubility primary plasticizer (e.g., DINP/DOTP).[1]

Annealing: Implement a slow cooling stage (tempering at 50°C for 30 mins) to allow

equilibrium chain packing.

Scenario C: "The product is yellowing or smells acrid."
Diagnosis: Thermal Degradation / Volatilization.[1]

Root Cause: Process Temperature > 190°C or excessive Shear Heating (Pressure too high).

[1]

Corrective Action:

Drop Melt Temp immediately to <175°C.

Reduce Screw Speed (RPM) to lower shear heat.

Check stabilization package (ensure sufficient Ca/Zn or thermal stabilizers are present).[1]

Part 3: Mechanism of Action (Visualized)
The following diagram illustrates the Free Volume Theory applied to DINA. Pressure acts as

the driving force to insert DINA molecules between polymer chains, while Temperature

increases the chain mobility to accept them.
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Caption: Workflow showing the critical dependency of DINA solvation on the T/P balance.

Green paths indicate success; red paths indicate failure modes.[1]

Part 4: Frequently Asked Questions (FAQ)
Q1: Can I replace Dioctyl Azelate (DOZ) with DINA 1:1?

Answer: Not exactly. DINA (C9) has a higher molecular weight than DOZ (C8).[1]

Pros: DINA is less volatile (better for automotive interiors/fogging tests).[1]

Cons: It is slightly less efficient (you may need 2-3% more DINA to achieve the same

shore hardness).[1]

Adjustment: Increase processing temp by 3-5°C to account for the slightly higher viscosity

of the C9 chain.

Q2: Why does pressure matter if the temperature is correct?

Answer: Pressure creates "intimate contact."[1] At the molecular level, DINA must diffuse into

the PVC agglomerates. Without sufficient back pressure (min 50 bar), the plasticizer sits on

the surface of the grains (lubrication) rather than penetrating them (solvation), leading to "dry

spots" or "fish eyes."

Q3: Is DINA compatible with bio-based polymers like PLA?
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Answer: Yes, azelates are often used to toughen PLA. However, PLA is heat-sensitive.[1]

Protocol: Process at 150°C - 160°C. Do not exceed 170°C, or the PLA will degrade before

the DINA fully disperses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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